Cas no 115412-60-7 (Pentane, 1-chloro-5-(methylthio)-)

• Product Name: Pentane, 1-chloro-5-(methylthio)-
• CAS No: 115412-60-7
• MF: C₆H₁₃ClS
• MW: 152.685419797897
• CID: 2876329
• PubChem ID: 13839978
• Update Time: 2025-06-13

Pentane, 1-chloro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-5-(methylthio)-

• Inchi： 1S/C6H13ClS/c1-8-6-4-2-3-5-7/h2-6H2,1H3
• InChI Key： JCDOXCSUMAXPQT-UHFFFAOYSA-N
• SMILES： C(Cl)CCCCSC

Computed Properties

• Exact Mass: 152.0426493g/mol
• Monoisotopic Mass: 152.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Pentane, 1-chloro-5-(methylthio)-

Comprehensive Analysis of Pentane, 1-chloro-5-(methylthio)- (CAS No. 115412-60-7) and Its Industrial Applications

Pentane, 1-chloro-5-(methylthio)- (CAS No. 115412-60-7) is a specialized organic compound with a unique molecular structure, combining a chlorinated pentane backbone with a methylthio functional group. This chemical has garnered attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "1-chloro-5-(methylthio)pentane synthesis", "CAS 115412-60-7 properties", and "methylthio-pentane derivatives", reflecting its growing relevance in synthetic chemistry.

The compound's molecular formula, C₆H₁₃ClS, indicates its potential as a building block for more complex structures. Recent studies highlight its role in creating sulfur-containing heterocycles, a class of compounds increasingly important in drug discovery. With the pharmaceutical industry's focus on targeted drug delivery and small molecule therapeutics, Pentane, 1-chloro-5-(methylthio)- offers a valuable intermediate for developing novel bioactive molecules. Its lipophilic nature and moderate polarity make it particularly useful in optimizing drug solubility and membrane permeability.

From an environmental perspective, the compound's structure-activity relationship has been investigated for green chemistry applications. Researchers exploring biodegradable sulfur compounds often reference CAS 115412-60-7 as a model for sustainable chemical design. The methylthio moiety's electron-donating properties contribute to interesting redox chemistry, making it relevant for energy storage materials and catalysis research—two areas experiencing exponential growth due to renewable energy demands.

Analytical characterization of Pentane, 1-chloro-5-(methylthio)- typically involves advanced techniques such as GC-MS, NMR spectroscopy, and HPLC purity analysis. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control for industrial production. Recent publications emphasize its regioselective reactivity, particularly in nucleophilic substitution reactions, which aligns with current trends in atom-economical synthesis and click chemistry methodologies.

In material science, the dual functionality of chloro and methylthio groups enables diverse polymerization pathways. Patent literature reveals applications in creating specialty polymers with tailored thermal stability and surface properties. This correlates with increasing searches for "functionalized pentane derivatives" and "sulfur-containing monomers", reflecting industry needs for advanced materials in coatings, adhesives, and electronic components.

The compound's structure-property relationships continue to inspire computational chemistry studies. Molecular modeling of 115412-60-7 derivatives assists in predicting intermolecular interactions and conformational stability—key parameters for rational drug design and material engineering. This interdisciplinary relevance explains persistent academic interest, with citation networks showing connections to medicinal chemistry, polymer science, and catalysis research.

Quality standards for Pentane, 1-chloro-5-(methylthio)- emphasize isomeric purity and residual solvent control, reflecting pharmaceutical-grade requirements. Analytical method development for this compound frequently appears in discussions about ICH guidelines and impurity profiling, addressing regulatory concerns in API manufacturing. The compound's stability under various storage conditions and packaging requirements also features prominently in technical documentation.

Emerging applications include its use as a ligand precursor in coordination chemistry and as a surface modifier in nanotechnology. These cutting-edge uses align with search trends for "nanomaterial functionalization" and "molecular scaffolds", demonstrating how niche chemicals like CAS 115412-60-7 enable technological advancements. The compound's balanced hydrophobicity and chemical reactivity make it particularly valuable in interface engineering applications.

From a synthetic chemistry perspective, optimization of 1-chloro-5-(methylthio)pentane preparation focuses on yield improvement and waste reduction. Recent process chemistry publications describe innovative routes using continuous flow reactors and catalytic systems, addressing industry demands for scalable synthesis and green manufacturing practices. These developments respond to frequent queries about "cost-effective synthesis of chlorinated thioethers" and "sustainable organosulfur chemistry".

The safety profile of Pentane, 1-chloro-5-(methylthio)- has been extensively documented in accordance with global chemical regulation frameworks. Technical bulletins emphasize proper handling procedures and compatibility with common laboratory materials, information highly sought after by EHS professionals. This aligns with broader industry movements toward responsible chemical management and transparent safety data.

Market analysis indicates steady demand for CAS 115412-60-7, particularly from contract research organizations and specialty chemical manufacturers. Procurement-related searches for "high purity 1-chloro-5-(methylthio)pentane" and "bulk quantities CAS 115412-60-7" reflect its commercial importance. The compound's position in the fine chemicals value chain underscores its role in enabling diverse research and development activities across multiple sectors.

Future research directions likely include exploration of enantioselective applications and development of derivative libraries for high-throughput screening. These prospects resonate with current interests in chiral building blocks and fragment-based drug discovery, suggesting sustained relevance for this versatile chemical intermediate in advancing scientific innovation.